Cas no 15827-91-5 (1-acetyl-4-oxo-3-piperidinecarboxamide)

1-acetyl-4-oxo-3-piperidinecarboxamide structure
15827-91-5 structure
Product Name:1-acetyl-4-oxo-3-piperidinecarboxamide
CAS No:15827-91-5
MF:C8H12N2O3
MW:184.192481994629
CID:2111685
Update Time:2023-11-19

1-acetyl-4-oxo-3-piperidinecarboxamide Chemical and Physical Properties

Names and Identifiers

    • 1-acetyl-4-oxo-3-Piperidinecarboxamide
    • CID 129933502
    • 3-Piperidinecarboxamide, 1-acetyl-4-oxo-
    • 1-acetyl-4-oxo-3-piperidinecarboxamide
    • Inchi: 1S/C8H12N2O3/c1-5(11)10-3-2-7(12)6(4-10)8(9)13/h6H,2-4H2,1H3,(H2,9,13)
    • InChI Key: YULPWLIZQDOMDL-UHFFFAOYSA-N
    • SMILES: O=C1CCN(C(C)=O)CC1C(N)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 262
  • Topological Polar Surface Area: 80.5

Experimental Properties

  • Density: 1.281±0.06 g/cm3(Predicted)
  • Boiling Point: 398.5±37.0 °C(Predicted)
  • pka: 11.96±0.20(Predicted)
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